11,17-Dimethyl-5alpha-androstane-11beta,17beta-diol
Overview
Description
11,17-Dimethyl-5alpha-androstane-11beta,17beta-diol is an androstanoid.
Scientific Research Applications
Synthesis and Anabolic Evaluation
11,17-Dimethyl-5alpha-androstane-11beta,17beta-diol is a compound that has been synthesized and evaluated for its anabolic and androgenic properties. In a study focusing on the synthesis of novel fluorosteroids, it was found that certain derivatives exhibited higher anabolic activity, emphasizing the potential of these compounds in the field of medicinal chemistry (Reyes-Moreno et al., 2009).
Radioimmunoassay Development
This compound has been used in the development of radioimmunoassays for hormonal analysis. A study detailed the methodology for measuring 5alpha-androstane-3alpha,17beta-diol in human plasma, showing its relevance in endocrinological research (Laband et al., 1978).
Modulation of Estrogen Receptor-Mediated Gene Transcription
Research has indicated that 5alpha-androstane-3beta,17beta-diol, a metabolite of this compound, is a potent modulator of estrogen receptor-beta1-mediated gene transcription in neuronal cells. This points to its potential role in neural regulation and neuroendocrinology (Pak et al., 2005).
Chemical Synthesis and Antiproliferative Effect
The compound has been the focus of chemical synthesis studies aimed at creating derivatives with antiproliferative effects on human leukemia cells. This highlights its potential application in cancer research and treatment (Thibeault et al., 2008).
Metabolism and Binding Studies
There have been extensive studies on the metabolism and binding characteristics of this compound and its derivatives, particularly in the context of endocrinology and metabolism. These studies provide insights into its biochemical interactions and physiological effects (Krieg et al., 1975).
properties
CAS RN |
5411-67-6 |
|---|---|
Product Name |
11,17-Dimethyl-5alpha-androstane-11beta,17beta-diol |
Molecular Formula |
C21H36O2 |
Molecular Weight |
320.5 g/mol |
IUPAC Name |
(5R,8S,9S,10S,11S,13S,14S,17S)-10,11,13,17-tetramethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-11,17-diol |
InChI |
InChI=1S/C21H36O2/c1-18-11-6-5-7-14(18)8-9-15-16-10-12-21(4,23)19(16,2)13-20(3,22)17(15)18/h14-17,22-23H,5-13H2,1-4H3/t14-,15+,16+,17+,18+,19+,20+,21+/m1/s1 |
InChI Key |
AUJYFVLNTWWEIM-NDUYDNQLSA-N |
Isomeric SMILES |
C[C@]12CCCC[C@@H]1CC[C@@H]3[C@@H]2[C@@](C[C@]4([C@H]3CC[C@]4(C)O)C)(C)O |
SMILES |
CC12CCCCC1CCC3C2C(CC4(C3CCC4(C)O)C)(C)O |
Canonical SMILES |
CC12CCCCC1CCC3C2C(CC4(C3CCC4(C)O)C)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R)-6-[(3R)-1,4-dioxaspiro[4.5]decan-3-yl]spiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one](/img/structure/B1195420.png)
![N-[5-(diethylamino)pentan-2-yl]-2-[2-(5-nitrofuran-2-yl)ethenyl]quinoline-4-carboxamide](/img/structure/B1195423.png)
![(2R)-2-[(2S,3S,4S,5R,6S)-6-[(1R)-1-[(2S,7S,8R,9S)-7-Hydroxy-2-[(5S)-5-[(2R,3S,5R)-5-[(3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-[(2S,5S,6R)-5-methoxy-6-methyloxan-2-yl]oxyoxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-5-methoxy-4-(5-methoxy-6-methyloxan-2-yl)oxy-3-methyloxan-2-yl]propaneperoxoic acid](/img/structure/B1195439.png)
